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Compound of Interest

Thiamine hydrochloride
Compound Name:
phosphate-d3

Cat. No.: B15554504

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Thiamine-d3 pyrophosphate chloride, a
deuterated stable isotope-labeled form of thiamine pyrophosphate. This document is intended
for researchers, scientists, and professionals in drug development who utilize isotopically
labeled compounds in their studies. It covers the core specifications, relevant biological
pathways, and a general workflow for quality control.

Core Specifications

Thiamine-d3 pyrophosphate chloride is a critical tool in various research applications, including
metabolic studies and as an internal standard in mass spectrometry-based quantification. The
following tables summarize its key chemical and physical properties based on data from
various suppliers.

Table 1: Chemical and Physical Properties
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Property Value Reference
3-[(4-Amino-2-methyl-5-
pyrimidinyl)methyl]-4-methyl-5-

Chemical Name (4,6,6-trihydroxy-4,6-dioxido- [1]
3,5-dioxa-4,6-diphosphahex-1-
yhthiazolium-d3 Chloride

Molecular Formula Ci12H16D3CIN4O7P2S [2]

Molecular Weight 463.79 g/mol [11[2]

CAS Number (Labeled) 2483831-79-2 [2]

Unlabeled CAS Number 154-87-0 [1][2]

Appearance White to off-white solid

Purity =294% [1]

Storage Temperature -20°C [2]

Table 2: Analytical Specifications
Analysis Specification Reference
Purity (HPLC) >95% [2][3]1[4]

Identity Confirmation

Conforms to structure by NMR

[21(31[4]

Mass Spectrometry

Conforms to expected mass

[2131[4]

Thiamine Metabolism and Signaling Pathway

Thiamine pyrophosphate (TPP), the active form of vitamin B1, is a crucial cofactor for several

enzymes involved in carbohydrate and amino acid metabolism. The deuterated form, Thiamine-

d3 pyrophosphate chloride, follows the same metabolic pathways, making it an excellent tracer

for metabolic flux analysis.

Thiamine is taken up by cells and phosphorylated to thiamine pyrophosphate (TPP) by the

enzyme thiamine pyrophosphokinase.[5] TPP then acts as a cofactor for key enzymes in
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central metabolic pathways, including:

Pyruvate dehydrogenase complex (PDH): Links glycolysis to the citric acid cycle.

a-ketoglutarate dehydrogenase complex (KGDH): A key enzyme in the citric acid cycle.

Branched-chain a-ketoacid dehydrogenase complex (BCKDH): Involved in the catabolism of
branched-chain amino acids.

Transketolase: A key enzyme in the pentose phosphate pathway.

The following diagram illustrates the intracellular conversion of thiamine to its active coenzyme
forms and their roles in metabolism.
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Thiamine Metabolic Pathway
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Quiality Control Workflow for Thiamine-d3 Pyrophosphate Chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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